1-(4-Chlorophenyl)-5-cyano-1h-pyrazole-4-carboxylic acid

• CAS No.: 98476-34-7
• Molecular Formula: C11H6ClN3O2
• Molecular Weight: 247.64 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-5-cyanopyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H6ClN3O2/c12-7-1-3-8(4-2-7)15-10(5-13)9(6-14-15)11(16)17/h1-4,6H,(H,16,17)
• InChI Key: CHYAPGPZIQCOOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=C(C=N2)C(=O)O)C#N)Cl

Description

1-(4-Chlorophenyl)-5-cyano-1h-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H6ClN3O2 and its molecular weight is 247.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A hot solution of 5.61 g of potassium hydroxide dissolved in 110 ml of 3A ethanol was added to a hot solution of 11.3 g of 5-cyano-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester dissolved in 225 ml of 3A ethanol. The precipitated salt that was formed was dissolved into 1 liter of water and the solution was acidified with concentrated hydrochloric acid. The precipitated solid was collected by filtraton and recrystallized from toluene to provide 8.47 g of 5-cyano-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid. MP=192°-195° C.